molecular formula C6H9NO2 B8817884 5-Propylisoxazol-3(2H)-one CAS No. 10004-46-3

5-Propylisoxazol-3(2H)-one

Cat. No.: B8817884
CAS No.: 10004-46-3
M. Wt: 127.14 g/mol
InChI Key: VBZVFEACZQOVTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Propylisoxazol-3(2H)-one is a heterocyclic organic compound featuring an isoxazole ring—a five-membered structure containing oxygen and nitrogen atoms at positions 1 and 2, respectively. The propyl substituent at position 5 modulates its physicochemical properties, such as solubility, lipophilicity, and reactivity.

Properties

CAS No.

10004-46-3

Molecular Formula

C6H9NO2

Molecular Weight

127.14 g/mol

IUPAC Name

5-propyl-1,2-oxazol-3-one

InChI

InChI=1S/C6H9NO2/c1-2-3-5-4-6(8)7-9-5/h4H,2-3H2,1H3,(H,7,8)

InChI Key

VBZVFEACZQOVTG-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC(=O)NO1

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2.1. Structural Analogues: Isoxazolone Derivatives
  • 5-Isopentylisoxazol-3(2H)-one: This compound shares the isoxazolone core but differs in the alkyl substituent (isopentyl vs. propyl). No direct experimental data are provided, but substituent effects can be inferred from analogous synthetic methods (e.g., alkylation reactions) .
2.2. Heterocyclic Analogues: Pyridazinone Derivatives

describes 5-chloro-6-phenylpyridazin-3(2H)-one derivatives , which replace the isoxazole ring with a pyridazine ring (a six-membered ring with two nitrogen atoms). Key differences include:

  • Electronic Effects : The pyridazine ring’s electron-deficient nature (due to two adjacent nitrogen atoms) contrasts with the isoxazole’s mixed electronic profile (oxygen and nitrogen). This impacts reactivity in substitution reactions.
  • Substituent Positioning: The 5-chloro-6-phenyl substituents in pyridazinones introduce steric hindrance and electron-withdrawing effects, which may reduce solubility compared to 5-propylisoxazolone’s alkyl group.
  • Reaction yields and conditions (e.g., time, temperature) may vary based on substituent reactivity .
2.3. Comparative Data Table
Compound Core Structure Substituents Key Properties (Inferred) Synthesis Method (Reference)
5-Propylisoxazol-3(2H)-one Isoxazolone 5-propyl Moderate lipophilicity, potential bioactivity Likely alkylation (similar to )
5-Isopentylisoxazol-3(2H)-one Isoxazolone 5-isopentyl High lipophilicity Not specified (PubChem entry )
5-Chloro-6-phenylpyridazin-3(2H)-one Pyridazinone 5-chloro, 6-phenyl Low solubility, electron-deficient Alkylation in acetone/K₂CO₃

Research Findings and Discussion

  • Substituent Impact: Alkyl chains (propyl, isopentyl) enhance lipophilicity, making these compounds suitable for hydrophobic environments. In contrast, electron-withdrawing groups (e.g., chloro, phenyl) in pyridazinones reduce solubility but may improve stability in electrophilic reactions.
  • Synthetic Flexibility : The alkylation method described in is versatile for modifying substituents on heterocyclic cores. For example, varying halides (e.g., propyl bromide vs. isopentyl iodide) could yield different isoxazolone derivatives .
  • Quantum Chemical Insights : While unrelated to the target compound, –7 and 10 highlight the role of isotope mass in quantum systems, emphasizing how structural variations (even subtle ones) profoundly affect physical behavior—a principle applicable to comparing organic isomers .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.